2-((6-(2-(4-Fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-[6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanyl-1-piperidin-1-ylethanone
• InChI: InChI=1S/C21H21FN4OS2/c1-14-20(29-21(23-14)15-5-7-16(22)8-6-15)17-9-10-18(25-24-17)28-13-19(27)26-11-3-2-4-12-26/h5-10H,2-4,11-13H2,1H3
• InChI Key: KKOFNJYSWQPDNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)C3=NN=C(C=C3)SCC(=O)N4CCCCC4
• Molecular Formula: C21H21FN4OS2
• Molecular Weight: 428.6 g/mol

Description

2-((6-(2-(4-Fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)-1-(piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H21FN4OS2 and its molecular weight is 428.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound was synthesized using a click chemistry approach, and its structure was confirmed through spectroscopic characterization and single-crystal XRD analysis. This process aids in understanding the compound's stability and potential for further biological applications (Govindhan et al., 2017).

Biological Applications and Antiviral Activity

• Synthesized derivatives of similar compounds have demonstrated potential in antiviral activity, highlighting their utility in medicinal chemistry (Attaby et al., 2006).

Antibacterial Activity

• Some piperidine-containing pyrimidine imines and thiazolidinones, related to the compound , were found to possess significant antibacterial activity. This discovery is crucial for developing new antimicrobial agents (Merugu, Ramesh, & Sreenivasulu, 2010).

Anticancer Activity

• Triazolothiadiazine derivatives of similar compounds have shown in vitro anticancer activity against various cancer cell lines, providing insights into potential therapeutic applications (Arandkar & Vedula, 2018).

Structural and Electronic Properties

• The study of anticonvulsant drugs structurally similar to the compound revealed critical information about their molecular orientation and electronic properties, which are vital for drug design (Georges et al., 1989).

Antimycobacterial Activity

• Fluorinated benzothiazolo imidazole compounds, related to the compound of interest, demonstrated promising antimicrobial activity, expanding the potential scope of these compounds in treating bacterial infections (Sathe et al., 2011).